Cas no 2418658-47-4 (Methyl 5-amino-3-azido-2-methylbenzoate)

• Product Name: Methyl 5-amino-3-azido-2-methylbenzoate
• CAS No: 2418658-47-4
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 5676325
• PubChem ID: 165773713
• Update Time: 2025-05-24

Methyl 5-amino-3-azido-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418658-47-4
• methyl 5-amino-3-azido-2-methylbenzoate
• EN300-26626605
• Methyl 5-amino-3-azido-2-methylbenzoate

• Inchi： 1S/C9H10N4O2/c1-5-7(9(14)15-2)3-6(10)4-8(5)12-13-11/h3-4H,10H2,1-2H3
• InChI Key： YHSDZMUPRNWXFQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C=1C)N=[N+]=[N-])N)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.7Ų

Additional information on Methyl 5-amino-3-azido-2-methylbenzoate

Methyl 5-amino-3-azido-2-methylbenzoate (CAS No. 2418658-47-4): A Key Intermediate in Modern Pharmaceutical Research

Methyl 5-amino-3-azido-2-methylbenzoate, identified by its unique chemical identifier CAS No. 2418658-47-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its significance lies not only in its structural complexity but also in its potential applications across multiple therapeutic areas.

The molecular formula of Methyl 5-amino-3-azido-2-methylbenzoate can be represented as C₁₀H₉N₃O₂. The presence of both amino and azido functional groups makes this compound particularly versatile, enabling a wide range of chemical transformations that are essential for drug development. The amino group (-NH₂) provides a site for further functionalization, while the azido group (-N₃) allows for selective reactions such as azide coupling, which is a common strategy in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Methyl 5-amino-3-azido-2-methylbenzoate has emerged as a valuable building block in this endeavor. Its structural features make it an excellent candidate for constructing complex molecules that target specific biological pathways. For instance, derivatives of this compound have been explored in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The utility of Methyl 5-amino-3-azido-2-methylbenzoate extends beyond its role as an intermediate. The compound's unique reactivity has been leveraged in the synthesis of heterocyclic compounds, which are known for their diverse pharmacological properties. Researchers have utilized its structure to develop molecules with potential applications in antiviral and antibacterial therapies. The azido group, in particular, has been instrumental in facilitating cross-coupling reactions such as the Sonogashira coupling and Buchwald-Hartwig coupling, which are pivotal in constructing carbon-carbon bonds essential for drug molecules.

Advances in synthetic methodologies have further enhanced the accessibility and applicability of Methyl 5-amino-3-azido-2-methylbenzoate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this compound. These innovations have not only reduced the cost of obtaining high-purity material but also opened up new possibilities for its use in large-scale drug manufacturing processes.

The growing interest in Methyl 5-amino-3-azido-2-methylbenzoate is also reflected in the increasing number of publications discussing its applications. Academic research has demonstrated its effectiveness in generating novel scaffolds for drug discovery. For example, studies have shown that derivatives of this compound exhibit potent activity against various disease targets, including enzymes involved in metabolic disorders and receptors implicated in neurological conditions. These findings underscore the compound's potential as a foundation for developing next-generation therapeutics.

In addition to its pharmaceutical applications, Methyl 5-amino-3-azido-2-methylbenzoate has found utility in materials science and chemical biology. Its ability to undergo selective functionalization makes it a valuable tool for studying protein-protein interactions and designing probes for biochemical assays. Researchers have employed this compound to develop inhibitors that disrupt harmful biological pathways, providing insights into disease mechanisms and potential therapeutic strategies.

The future prospects for Methyl 5-amino-3-azido-2-methylbenzoate are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of biological systems continues to expand, the demand for sophisticated molecular tools like this compound is expected to grow. Collaborative efforts between academia and industry are likely to drive further innovation, leading to the development of novel drugs that address unmet medical needs.

In conclusion, Methyl 5-amino-3-azido-2-methylbenzoate (CAS No. 2418658-47-4) is a versatile and highly functionalized organic compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for drug discovery and development. As advancements continue to be made in synthetic chemistry and molecular biology, the role of this compound is poised to expand even further, contributing to the discovery of innovative treatments for a wide range of diseases.